N-allyl-5-[3-(trifluoromethyl)phenyl]-2-furamide

• IUPAC Name: N-prop-2-enyl-5-[3-(trifluoromethyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C15H12F3NO2/c1-2-8-19-14(20)13-7-6-12(21-13)10-4-3-5-11(9-10)15(16,17)18/h2-7,9H,1,8H2,(H,19,20)
• InChI Key: PWQSONHALHALPS-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C1=CC=C(O1)C2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C15H12F3NO2
• Molecular Weight: 295.26 g/mol

Description

Synthesis Analysis

The synthesis of structurally related compounds often involves strategic modifications to enhance biological activity or pharmacokinetic properties. For example, the synthesis of N-[3, 5-bis(trifluoromethyl)phenyl][2-chloro-4-(trifluoromethyl)pyrimidin-5-yl]carboxamide, a compound with a similar structural motif, emphasized the importance of the carboxamide group and specific substitutions on the pyrimidine ring for activity. Substituting the trifluoromethyl group without significant loss of activity suggests a level of structural flexibility in designing analogous compounds (Palanki et al., 2000).

Molecular Structure Analysis

The crystal structure of related N-mustards, such as 5-(p-bromophenyl)-N,N-bis(2-chloroethyl)-2-furamide, reveals significant details about the spatial arrangement and hybridization effects in furan compounds, which could be analogously relevant to understanding the molecular structure of N-allyl-5-[3-(trifluoromethyl)phenyl]-2-furamide (Galešić & Vlahov, 1990).

Chemical Reactions and Properties

The reactivity and functional group transformations of furamide derivatives can be complex, as seen in the reactions involving N-allyl amides and their isomerization to form Z-di-, tri-, and tetrasubstituted enamides. This isomerization showcases the utility of N-allyl amides (including potentially N-allyl-5-[3-(trifluoromethyl)phenyl]-2-furamide) in synthetic chemistry for introducing nitrogen functionality with exceptional geometric selectivity (Trost, Cregg, & Quach, 2017).

Physical Properties Analysis

While specific studies on N-allyl-5-[3-(trifluoromethyl)phenyl]-2-furamide are not available, analogous compounds like furan-2,5-dicarboxylic acid-based semi-aromatic polyamides offer insights into the physical properties such as molecular weight, solubility, and thermal properties. These characteristics are crucial for understanding the material's suitability for various applications (Jiang et al., 2016).

Chemical Properties Analysis

The chemical properties of furamide derivatives, including reactivity, stability, and interaction with other chemical entities, can be inferred from studies on related compounds. For instance, the reactivity of mixed organozinc and mixed organocopper reagents in nickel-catalyzed allylation of mixed (n-alkyl)(aryl)zincs provides a perspective on the potential chemical behavior of N-allyl-5-[3-(trifluoromethyl)phenyl]-2-furamide in complex reactions (Kalkan, 2014).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the biological target it interacts with. Without more information, it’s difficult to speculate on the mechanism of action of this compound.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it shows promising biological activity, it could be further studied as a potential drug. Alternatively, if it has interesting physical or chemical properties, it could be studied for potential applications in materials science or chemistry.